![molecular formula C17H18N2O6S2 B2985652 N-benzyl-5-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-2-methoxybenzenesulfonamide CAS No. 1015535-74-6](/img/structure/B2985652.png)
N-benzyl-5-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-2-methoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-benzyl-5-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-2-methoxybenzenesulfonamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known to possess unique biochemical and physiological properties that make it a valuable tool for investigating various biological processes.
Scientific Research Applications
Photodynamic Therapy for Cancer Treatment
Research on zinc phthalocyanine derivatives substituted with new benzenesulfonamide groups has shown promising applications in photodynamic therapy (PDT) for cancer treatment. These compounds exhibit high singlet oxygen quantum yields, making them effective Type II photosensitizers. Their photophysical and photochemical properties suggest potential in treating cancer through PDT, highlighting their significance in medicinal applications (Pişkin, Canpolat, & Öztürk, 2020).
Anticonvulsant Agents
A series of 4-thiazolidinone derivatives has been designed, synthesized, and evaluated as anticonvulsant agents. These compounds, featuring a 4-thiazolidinone ring, have shown considerable activity in models of electroshock and pentylenetetrazole-induced convulsions. This research underscores the therapeutic potential of sulfonamide derivatives in developing new treatments for epilepsy (Faizi et al., 2017).
Anti-Inflammatory and Analgesic Applications
Novel sulfonamide derivatives have been synthesized and tested for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These compounds demonstrate significant therapeutic potential, particularly in inflammation and pain management, without causing notable tissue damage, suggesting their utility in developing new pharmaceuticals (Küçükgüzel et al., 2013).
Anticancer and Antiviral Activities
Research into sulfonamide-based compounds has also uncovered their potent anticancer and antiviral activities. For instance, new aminothiazole-paeonol derivatives exhibit high anticancer potential against various human cancer cell lines, offering insights into novel therapeutic strategies for treating cancer (Tsai et al., 2016).
Antibacterial Agents
The anti-bacterial potential of sulfonamides bearing the benzodioxane moiety has been explored, with several compounds demonstrating potent therapeutic potential against various Gram-negative and Gram-positive bacterial strains. This research highlights the importance of sulfonamide derivatives in developing new antibacterial agents (Abbasi et al., 2016).
properties
IUPAC Name |
N-benzyl-2-methoxy-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O6S2/c1-25-15-8-7-14(19-17(20)9-10-26(19,21)22)11-16(15)27(23,24)18-12-13-5-3-2-4-6-13/h2-8,11,18H,9-10,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBVJXRLJUTVFOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N2C(=O)CCS2(=O)=O)S(=O)(=O)NCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-5-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-2-methoxybenzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.